![molecular formula C16H13ClF3N3O4 B2452778 1-(2-(4-Trifluoromethoxyphenoxy)acetyl)-4-(2-chlorophenyl)semicarbazide CAS No. 1022454-89-2](/img/structure/B2452778.png)
1-(2-(4-Trifluoromethoxyphenoxy)acetyl)-4-(2-chlorophenyl)semicarbazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-(4-Trifluoromethoxyphenoxy)acetyl)-4-(2-chlorophenyl)semicarbazide, also known as TFMPA, is a chemical compound that has been extensively studied for its potential applications in the field of medicine. It is a semicarbazide derivative that has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.
Scientific Research Applications
- TFMPAC has shown promise as an anticancer agent. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Mechanistic studies suggest that it interferes with key signaling pathways involved in cancer progression .
- Inflammation plays a crucial role in various diseases. TFMPAC has been explored for its anti-inflammatory potential. It modulates inflammatory mediators and suppresses the expression of pro-inflammatory cytokines. This property makes it relevant for conditions like rheumatoid arthritis and inflammatory bowel diseases .
- TFMPAC has been investigated as a neuroprotective agent. It may mitigate oxidative stress, reduce neuroinflammation, and enhance neuronal survival. Researchers are exploring its potential in Alzheimer’s disease, Parkinson’s disease, and other neurodegenerative conditions .
- Preliminary studies suggest that TFMPAC exhibits antiviral effects. It interferes with viral replication and may be relevant in the context of viral infections. Further research is needed to understand its specific mechanisms and potential applications .
- TFMPAC has been studied for its cardiovascular effects. It may modulate blood pressure, improve endothelial function, and reduce oxidative stress. These properties could be beneficial in managing hypertension and preventing cardiovascular diseases .
- Researchers have explored TFMPAC’s interactions with enzymes and proteins. It acts as an inhibitor of specific enzymes, affecting their activity. Understanding these interactions can lead to the development of targeted therapies and drug design .
Anticancer Research
Anti-inflammatory Properties
Neuroprotection and Neurodegenerative Disorders
Antiviral Activity
Cardiovascular Health
Chemical Biology and Enzyme Inhibition
properties
IUPAC Name |
1-(2-chlorophenyl)-3-[[2-[4-(trifluoromethoxy)phenoxy]acetyl]amino]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClF3N3O4/c17-12-3-1-2-4-13(12)21-15(25)23-22-14(24)9-26-10-5-7-11(8-6-10)27-16(18,19)20/h1-8H,9H2,(H,22,24)(H2,21,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVYHWINAQOAXDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)NNC(=O)COC2=CC=C(C=C2)OC(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClF3N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-(4-Trifluoromethoxyphenoxy)acetyl)-4-(2-chlorophenyl)semicarbazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.